Cas no 28659-87-2 ((S)-2-Bromo-4-methylpentanoic acid)

(S)-2-Bromo-4-methylpentanoic acid is a chiral carboxylic acid derivative featuring a bromine substituent at the α-position and a branched methyl group at the 4-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals, agrochemicals, and fine chemicals. Its stereocenter allows for selective functionalization, making it useful in asymmetric synthesis and peptide modifications. The bromine moiety offers reactivity for nucleophilic substitution or cross-coupling reactions, while the carboxylic acid group enables further derivatization. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. Proper storage and handling are essential to maintain stability.
(S)-2-Bromo-4-methylpentanoic acid structure
28659-87-2 structure
Product Name:(S)-2-Bromo-4-methylpentanoic acid
CAS No:28659-87-2
MF:C6H11BrO2
MW:195.0543
MDL:MFCD00211265
CID:253114
PubChem ID:12697061
Update Time:2025-06-06

(S)-2-Bromo-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-bromo-4-methyl-, (2S)-
    • (S)-2-Bromo-4-methylpentanoic acid
    • (S)-2-BROMO-4-METHYLVALERIC ACID
    • (R,S)-2-bromo-4-methylpentanoic acid
    • 2(R)-bromo-4-methylpentanoic acid
    • 2-Brom-4-methylpentan
    • 2-Brom-4-methyl-pentan
    • 2-bromo-4-methyl-pentane
    • 2-bromo-4-methyl-pentanoic acid
    • 4-Brom-2-methyl-pentan
    • 4-bromo-2-methylpentane
    • 4-Methyl-2-brompentan
    • 4-Methyl-2-pentylbromid
    • AC1L3TEA
    • AC1Q247X
    • EINECS 250-123-0
    • Pentane, 2-bromo-4-methyl-
    • SBB007950
    • S-2--Bromo -4-methylvaleric acid
    • Pentanoic acid, 2-bromo-4-methyl-, (2S)-
    • S-2-Bromo-4-methylvaleric acid
    • NNFDHJQLIFECSR-YFKPBYRVSA-N
    • (S)-2-bromo-4-methyl valeric acid
    • FCH840416
    • WT82277
    • [S,(?)]-2-Bromo-4-methylvaleric acid
    • MFCD00211265
    • EN300-6745079
    • SCHEMBL2637647
    • CS-0134712
    • AKOS006275212
    • Pentanoic acid,2-bromo-4-methyl-,(2S)-
    • (S)-2-bromo-4-methylpentanoicacid
    • C74469
    • (2s)-2-bromo-4-methylpentanoic acid
    • DS-19489
    • 28659-87-2
    • MDL: MFCD00211265
    • Inchi: 1S/C6H11BrO2/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
    • InChI Key: NNFDHJQLIFECSR-YFKPBYRVSA-N
    • SMILES: Br[C@]([H])(C(=O)O[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 193.99423
  • Monoisotopic Mass: 193.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.3

Experimental Properties

  • Boiling Point: 240.5°C at 760 mmHg
  • PSA: 37.3

(S)-2-Bromo-4-methylpentanoic acid Security Information

(S)-2-Bromo-4-methylpentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-FS416-50mg
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2 95%
50mg
113.0CNY 2021-07-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S95100-1g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2 95%
1g
¥202.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S95100-5g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2 95%
5g
¥1004.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S95100-250mg
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2 95%
250mg
¥52.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S95100-25g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2 95%
25g
¥4892.0 2024-07-19
ChemScence
CS-0134712-250mg
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2
250mg
$54.0 2022-04-27
ChemScence
CS-0134712-1g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2
1g
$135.0 2022-04-27
ChemScence
CS-0134712-5g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2
5g
$404.0 2022-04-27
ChemScence
CS-0134712-10g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2
10g
$648.0 2022-04-27
ChemScence
CS-0134712-25g
(S)-2-Bromo-4-methylpentanoic acid
28659-87-2
25g
$1215.0 2022-04-27

(S)-2-Bromo-4-methylpentanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28659-87-2)S-2-溴-4-甲基戊酸
Order Number:LE26563339
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com

(S)-2-Bromo-4-methylpentanoic acid Related Literature

  • 1. Inhibitors of human leucocyte elastase. Peptides incorporating an α-azanorvaline residue or a thiomethylene linkage in place of a peptide bond
    Anand S. Dutta,Michael B. Giles,James J. Gormley,Joseph C. Williams,Edward J. Kusner J. Chem. Soc. Perkin Trans. 1 1987 111
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:28659-87-2)S-2-溴-4-甲基戊酸
LE26563339
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email